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Compound of Interest

Compound Name: Ammonium hexadecyl sulfate

Cat. No.: B15370143 Get Quote

An In-depth Technical Guide to Ammonium
Hexadecyl Sulfate
For professionals engaged in research, scientific exploration, and drug development, a

thorough understanding of the chemical and physical properties of surfactants like Ammonium
Hexadecyl Sulfate is paramount. This guide provides a detailed overview of its core

characteristics, methodologies for their determination, and a logical workflow for its

characterization.

Core Physical and Chemical Characteristics
Ammonium hexadecyl sulfate, also known as ammonium cetyl sulfate, is a quaternary

ammonium compound that functions as a cationic surfactant.[1] Its structure, featuring a long

hydrophobic hexadecyl chain and a polar sulfate group, dictates its amphiphilic nature and

surface activity.[1]

Summary of Physical and Chemical Properties
A compilation of the key quantitative data for Ammonium Hexadecyl Sulfate is presented

below for straightforward reference and comparison.
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Property Value Source

IUPAC Name
azanium;hexadecyl hydrogen

sulfate
[2]

Synonyms
Ammonium cetyl sulfate,

Ammonium palmityl sulfate

CAS Number 4696-47-3 [2]

Molecular Formula C₁₆H₃₇NO₄S [2][3]

Molecular Weight 339.534 g/mol [3]

Monoisotopic Mass 339.24432984 Da [3]

Boiling Point 469 °C at 760 mmHg [2]

Flash Point 237.5 °C [2]

Topological Polar Surface Area 75.8 Å² [3]

Solubility Soluble in water.

Experimental Protocols for Surfactant
Characterization
The efficacy and application of a surfactant are critically dependent on its behavior in solution,

particularly its ability to form micelles. The following section details a standard methodology for

determining the Critical Micelle Concentration (CMC), a fundamental parameter for any

surfactant.

Protocol for Determination of Critical Micelle
Concentration (CMC) via Surface Tension Measurement
The CMC is the concentration at which surfactant monomers begin to aggregate into micelles,

leading to a distinct change in the physicochemical properties of the solution.[4] One of the

most common methods to determine the CMC is by measuring the surface tension of solutions

with varying surfactant concentrations.
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Materials and Equipment:

Ammonium Hexadecyl Sulfate

Deionized water

Precision balance

Volumetric flasks

Tensiometer (Du Noüy ring or Wilhelmy plate method)

Magnetic stirrer and stir bars

Beakers

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of Ammonium
Hexadecyl Sulfate in deionized water. The concentration should be well above the expected

CMC.

Serial Dilutions: Prepare a series of dilutions from the stock solution. The concentration

range should span from well below to well above the anticipated CMC.

Surface Tension Measurement:

Calibrate the tensiometer according to the manufacturer's instructions.

For each dilution, pour the solution into a clean beaker and allow it to equilibrate to a

constant temperature.

Measure the surface tension of each solution. Ensure the ring or plate is thoroughly

cleaned and dried between measurements to prevent cross-contamination.

Data Analysis:

Plot the surface tension as a function of the logarithm of the surfactant concentration.
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The resulting graph will typically show two linear regions with different slopes. Before the

CMC, the surface tension decreases sharply with increasing concentration.[4] After the

CMC, the surface tension remains relatively constant as additional surfactant molecules

form micelles rather than accumulating at the air-water interface.[4]

The CMC is determined from the intersection of the two linear portions of the graph.[5]

Visualization of Experimental Workflow
To further elucidate the process of surfactant characterization, the following diagrams illustrate

the logical flow of the experimental protocol and the conceptual basis of micelle formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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